Cas no 2034538-04-8 (3,5-dimethyl-N-4-(thiophen-2-yl)oxan-4-yl-1,2-oxazole-4-sulfonamide)

• Product Name: 3,5-dimethyl-N-4-(thiophen-2-yl)oxan-4-yl-1,2-oxazole-4-sulfonamide
• CAS No: 2034538-04-8
• MF: C₁₄H₁₈N₂O₄S₂
• MW: 342.433721065521
• CID: 6039930
• PubChem ID: 119099311
• Update Time: 2025-05-25

3,5-dimethyl-N-4-(thiophen-2-yl)oxan-4-yl-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-N-4-(thiophen-2-yl)oxan-4-yl-1,2-oxazole-4-sulfonamide
• 2034538-04-8
• 3,5-dimethyl-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)isoxazole-4-sulfonamide
• 3,5-dimethyl-N-(4-thiophen-2-yloxan-4-yl)-1,2-oxazole-4-sulfonamide
• F6204-1008
• AKOS026687199
• 3,5-dimethyl-N-[4-(thiophen-2-yl)oxan-4-yl]-1,2-oxazole-4-sulfonamide

• Inchi： 1S/C14H18N2O4S2/c1-10-13(11(2)20-15-10)22(17,18)16-14(5-7-19-8-6-14)12-4-3-9-21-12/h3-4,9,16H,5-8H2,1-2H3
• InChI Key： LHUNXPVPHZMJDM-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(NC1(C2=CC=CS2)CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 342.07079941g/mol
• Monoisotopic Mass: 342.07079941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 118Ų

Additional information on 3,5-dimethyl-N-4-(thiophen-2-yl)oxan-4-yl-1,2-oxazole-4-sulfonamide

3,5-Dimethyl-N-[4-(Thiophen-2-yl)oxan-4-yl]-1,2-Oxazole-4-Sulfonamide: A Comprehensive Overview

3,5-Dimethyl-N-[4-(Thiophen-2-yl)oxan-4-yl]-1,2-Oxazole-4-Sulfonamide (CAS No. 2034538-04-8) is a complex organic compound with a unique structure that combines multiple functional groups. This compound has garnered attention in the scientific community due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule consists of a 1,2-Oxazole ring system, which is fused with a sulfonamide group and substituted with thiophene and oxane moieties. These structural features contribute to its intriguing chemical properties and reactivity.

The sulfonamide group in this compound is known for its ability to form hydrogen bonds, which can significantly influence the compound's solubility and bioavailability. Recent studies have explored the role of sulfonamides in drug design, particularly in enhancing the pharmacokinetic profiles of therapeutic agents. The presence of the thiophene ring introduces aromaticity and potential electronic effects that can modulate the compound's reactivity and stability. Additionally, the oxane moiety adds a cyclic ether structure, which can participate in various chemical transformations and interactions.

One of the most notable aspects of this compound is its 1,2-Oxazole ring. This heterocyclic structure is known for its versatility in organic synthesis and has been extensively studied for its role in medicinal chemistry. The substitution pattern on the oxazole ring (specifically at positions 3 and 5 with methyl groups) further influences its electronic properties and reactivity. Recent research has highlighted the importance of such substitution patterns in tuning the biological activity of oxazole-containing compounds.

The synthesis of 3,5-Dimethyl-N-[4-(Thiophen-2-yl)oxan-4-yl]-1,2-Oxazole-4-Sulfonamide involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the formation of the oxazole ring through cyclization reactions and the subsequent introduction of substituents via nucleophilic substitutions or coupling reactions. The integration of these functional groups requires precise control over reaction conditions to ensure high yields and product purity.

In terms of applications, this compound has shown promise in several areas. Its sulfonamide group makes it a potential candidate for use as an inhibitor in enzyme-catalyzed reactions, particularly those involving proteases or kinases. Additionally, the thiophene moiety can act as an electron-withdrawing group, enhancing the compound's ability to participate in redox reactions. Recent studies have also explored its potential as a building block for more complex molecules in drug discovery programs.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Initial studies suggest that it undergoes hydrolytic cleavage under specific conditions, leading to the formation of less complex byproducts. However, further research is needed to fully characterize its environmental fate and toxicity.

In conclusion, 3,5-Dimethyl-N-[4-(Thiophen-2-yl)oxan-4-yl]-1,2-Oxazole-4-Sulfonamide (CAS No. 2034538-04-8) represents a fascinating example of modern organic synthesis with diverse functional groups that offer numerous opportunities for chemical exploration. Its unique structure positions it as a valuable tool in both academic research and industrial applications.